136-60-7

Butyl benzoate

In Stock

• CAS RN:
• 136-60-7

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-2-3-9-13-11(12)10-7-5-4-6-8-10/h4-8H,2-3,9H2,1H3

• InChIKey:
• XSIFPSYPOVKYCO-UHFFFAOYSA-N

• Butyl benzoate as involatile solvent, for sampling of isocyanates with silica gel solid phase extraction. Butyl benzoate has been used as preservative in commercial cosmetic lotions. 3-(tert-Butyl)-4-hydroxyphenyl 2,4-dichlorobenzoate (1) was discovered as a moderate FXR antagonist. To improve the potency and the stability of the hit 1, forty derivatives were synthesized and SAR was systematically explored. The results turn out that replacing the 2,4-dichlorophenyl with 2,6-dichloro-4-amidophenyl shows great improvement in potency, replacing the benzoate with benzamide shows improvement in stability and slight declining of potency and 3-(tert-butyl)-4-hydroxyphenyl unit is essential in obtaining the FXR antagonistic activity.

4-Chloro-3-methylquinoline

In Stock

• CAS RN:
• 63136-60-7

• Formula:
• C10H8ClN

• InChI:
• InChI=1S/C10H8ClN/c1-7-6-12-9-5-3-2-4-8(9)10(7)11/h2-6H,1H3

• InChIKey:
• PQBLNZUMJQLZAC-UHFFFAOYSA-N

• 4-Chloro-3-methylquinoline is a useful research compound. Its molecular formula is C10H8ClN and its molecular weight is 177.63 g/mol. The purity is usually 95%.

1-Pivaloyl-4,4',4''-(1-ethyl-1-ethenyl-2-ylidene)tris-phenol

In Stock

• CAS RN:
• 1797136-60-7

• Formula:
• C27H28O4

• InChI:
• InChI=1S/C27H28O4/c1-5-24(18-10-16-23(17-11-18)31-26(30)27(2,3)4)25(19-6-12-21(28)13-7-19)20-8-14-22(29)15-9-20/h6-17,28-29H,5H2,1-4H3

• InChIKey:
• QOAUEUOERPIDGS-UHFFFAOYSA-N

• 1-Pivaloyl-4,4',4''-(1-ethyl-1-ethenyl-2-ylidene)tris-phenol, also known as 1-Pivaloyl-4,4',4''-(1-ethyl-1-ethenyl-2-ylidene)tris-phenol, is a useful research compound. Its molecular formula is C27H28O4 and its molecular weight is 416.517. The purity is usually 95%.